Cas no 2803758-62-3 (N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine)

• Product Name: N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine
• CAS No: 2803758-62-3
• MF: C₁₁H₂₀N₂O₅
• MW: 260.286903381348
• CID: 6386574
• Update Time: 2025-08-03

N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine Chemical and Physical Properties

Names and Identifiers

• N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine

• Inchi： 1S/C11H20N2O5/c1-10(2,3)18-9(17)13-11(4,8(15)16)6-5-7(12)14/h5-6H2,1-4H3,(H2,12,14)(H,13,17)(H,15,16)/t11-/m1/s1
• InChI Key： UPMBLJXKCLQTGK-LLVKDONJSA-N
• SMILES： C(O)(=O)[C@@](C)(CCC(N)=O)NC(OC(C)(C)C)=O

Experimental Properties

• Density: 1.194±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.2±45.0 °C(Predicted)
• pka: 4.01±0.11(Predicted)

Additional information on N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine

Professional Introduction to N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine (CAS No. 2803758-62-3)

N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine, a compound with the chemical identifier CAS No. 2803758-62-3, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

The molecular structure of N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine incorporates a protecting group, specifically the 1,1-dimethylethoxy carbonyl moiety, which is widely recognized for its role in stabilizing reactive amine groups during synthetic processes. This protecting group is essential in ensuring the integrity and efficacy of the compound during various chemical reactions and transformations.

The presence of the D-glutamine backbone in this compound imparts it with specific biochemical properties that make it a valuable intermediate in the synthesis of more complex molecules. D-glutamine, a non-essential amino acid, is known for its involvement in various metabolic pathways and its ability to enhance protein synthesis. The modification of this amino acid with a carbonyl group not only enhances its stability but also opens up new avenues for its use in peptide and protein-based drug formulations.

Recent research has highlighted the potential of N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine as a key intermediate in the synthesis of bioactive peptides and proteins. Its ability to serve as a precursor for more complex molecules has made it a subject of interest for pharmaceutical companies and academic researchers alike. The compound's unique structural features allow it to participate in various chemical reactions that are crucial for the development of novel therapeutic agents.

In the realm of drug development, the use of protecting groups like the 1,1-dimethylethoxy carbonyl is essential for ensuring the selectivity and efficiency of synthetic pathways. N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine exemplifies this principle by providing a stable platform for further functionalization while maintaining the integrity of the D-glutamine moiety. This makes it an invaluable tool for chemists working on complex molecular architectures.

The compound's potential applications extend beyond simple intermediates. Studies have shown that derivatives of N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine can exhibit pharmacological properties that make them suitable for use in various therapeutic contexts. For instance, modifications to this molecule have been explored in the development of drugs targeting neurological disorders, where the stability provided by the protecting group is crucial for maintaining biological activity.

Advances in synthetic methodologies have further enhanced the utility of N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine. New techniques have enabled researchers to manipulate its structure more precisely, leading to the discovery of novel analogs with enhanced properties. These advancements are particularly significant in the context of peptide-based therapies, where small modifications can have profound effects on biological activity and efficacy.

The role of N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine in peptide synthesis is further underscored by its ability to facilitate the formation of amide bonds under controlled conditions. This property is critical for constructing complex peptide chains that mimic natural biomolecules or exhibit novel biological functions. The compound's versatility makes it an indispensable tool for researchers aiming to develop next-generation biopharmaceuticals.

Recent studies have also explored the potential use of N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine in combinatorial chemistry approaches. By serving as a building block for diverse molecular libraries, this compound enables high-throughput screening and rapid identification of lead compounds with desired pharmacological properties. Such applications are particularly relevant in drug discovery programs aimed at identifying new treatments for chronic diseases.

The chemical synthesis of N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine involves multiple steps that require precise control over reaction conditions. The introduction and removal of protecting groups are critical steps that must be carefully optimized to ensure high yields and purity. Advances in synthetic chemistry have provided new tools and methodologies that enhance the efficiency and scalability of these processes.

In conclusion, N2-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-D-glutamine (CAS No. 2803758-62-3) represents a significant advancement in pharmaceutical chemistry with broad applications in drug development and therapeutic interventions. Its unique structural features and functional properties make it an invaluable intermediate for synthesizing bioactive peptides and proteins. As research continues to uncover new applications for this compound, its importance in advancing biomedical science is likely to grow even further.